![molecular formula C9H8N2O3 B180663 7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid CAS No. 129912-15-8](/img/structure/B180663.png)
7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid
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Overview
Description
7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C9H8N2O3 . It is a solid substance at room temperature . This compound has been recognized for its wide range of applications in medicinal chemistry .
Synthesis Analysis
While specific synthesis information for this compound was not found, imidazo[1,2-a]pyridine analogues have been synthesized and evaluated for their antituberculosis activity .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8N2O3/c1-14-6-2-3-11-5-7 (9 (12)13)10-8 (11)4-6/h2-5H,1H3, (H,12,13) . This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . It has a molecular weight of 192.17 .
Scientific Research Applications
Chemistry and Properties of Related Compounds
Research has extensively reviewed the chemistry and properties of compounds containing pyridine and imidazole rings, summarizing preparation procedures, properties of free organic compounds, and their complexes. Such studies reveal the potential for these compounds in spectroscopic analysis, magnetic properties, and biological and electrochemical activity, suggesting areas for further investigation into unknown analogues, including 7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid (Boča, Jameson, & Linert, 2011).
Synthetic Applications
The synthesis and chemistry of heterocyclic N-oxide derivatives, including pyridine and indazole frameworks, are well-documented for their utility as synthetic intermediates and their biological significance. These compounds are central to the development of metal complexes, catalysts, asymmetric synthesis, and medicinal applications, showcasing the versatility of heterocyclic N-oxide structures in organic synthesis and drug development (Li et al., 2019).
Biological Activity
Functional chemical groups, including those found in imidazole and pyridine derivatives, play a significant role in the synthesis of compounds with potential Central Nervous System (CNS) activity. The structural features of these compounds suggest their utility in developing novel CNS drugs, underlining the importance of this compound and similar structures in medicinal chemistry (Saganuwan, 2017).
Optoelectronic Materials
Quinazolines and pyrimidines, including structures related to this compound, have seen extensive research for their applications in electronic devices, luminescent elements, and photoelectric conversion elements. The incorporation of such heterocyclic fragments into π-extended conjugated systems has been valuable for creating novel optoelectronic materials, demonstrating the potential of this compound in this field (Lipunova et al., 2018).
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine derivatives have been recognized as potential scaffolds for the development of covalent inhibitors , suggesting that this compound may interact with a variety of biological targets.
Mode of Action
Imidazo[1,2-a]pyridine derivatives have been explored for their potential as covalent inhibitors . Covalent inhibitors form a covalent bond with their target, leading to irreversible inhibition and prolonged pharmacological effects .
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier .
Safety and Hazards
The safety information for 7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
Future Directions
properties
IUPAC Name |
7-methoxyimidazo[1,2-a]pyridine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-14-6-2-3-11-5-7(9(12)13)10-8(11)4-6/h2-5H,1H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGQAEKZHTQUATF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=NC(=CN2C=C1)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90602153 |
Source
|
Record name | 7-Methoxyimidazo[1,2-a]pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90602153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
129912-15-8 |
Source
|
Record name | 7-Methoxyimidazo[1,2-a]pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90602153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-methoxyimidazo[1,2-a]pyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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